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Compound of Interest

Compound Name: SRX246

Cat. No.: B611003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of SRX246
powder for use in a laboratory setting. SRX246 is a potent and highly selective vasopressin 1a

(V1a) receptor antagonist, making it a valuable tool for research in neuroscience, stress-related

disorders, and other physiological processes mediated by the vasopressin system.[1][2] Proper

dissolution and handling are critical for obtaining accurate and reproducible experimental

results.

Compound Information
Compound Name: SRX246

Molecular Formula: C₄₂H₄₉N₅O₅

Molecular Weight: 703.87 g/mol [1]

Mechanism of Action: Selective antagonist of the vasopressin 1a (V1a) receptor.[1][2]

Solubility Data
SRX246 is a lipophilic compound with limited solubility in aqueous solutions. Organic solvents

are required for initial dissolution to prepare stock solutions. The following table summarizes

the known solubility of SRX246 in common laboratory solvents.
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[1] 142.07 mM[1]

Ultrasonic treatment

may be needed for

complete dissolution

at high

concentrations.[1]

Ethanol Insoluble Insoluble
Data from chemical

supplier.

Phosphate-Buffered

Saline (PBS), pH 7.2
Sparingly soluble Very low

Direct dissolution is

not recommended.

Dilution from a DMSO

stock is necessary for

aqueous-based

assays.

Water Insoluble Insoluble
Data from chemical

supplier.

10% DMSO in 90%

Corn Oil
≥ 2.5 mg/mL[1] ≥ 3.55 mM[1]

A clear solution can

be obtained for in vivo

studies.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80 in 45% Saline

≥ 2.5 mg/mL[3] ≥ 3.55 mM[3]

A common formulation

for in vivo

administration.[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of SRX246 in

DMSO, which can be further diluted for various in vitro and in vivo experiments.

Materials:

SRX246 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or other appropriate sterile containers

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes

Procedure:

Weighing: Accurately weigh the desired amount of SRX246 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 7.039 mg of SRX246 (Molecular Weight = 703.87

g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the vial containing the SRX246
powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the powder does not fully dissolve, place the vial in an ultrasonic bath for 5-10 minutes.

[1]

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[3]

Preparation of Working Solutions for In Vitro Assays
For cell-based assays and other experiments requiring aqueous buffers, the DMSO stock

solution must be diluted. It is crucial to ensure that the final concentration of DMSO in the
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assay medium is low (typically ≤ 0.1%) to avoid solvent-induced artifacts.

Procedure:

Serial Dilution: Perform serial dilutions of the 10 mM DMSO stock solution in your chosen

aqueous buffer (e.g., cell culture medium, PBS).

Final Concentration: When preparing the final working concentration, add the diluted

SRX246 solution to the assay medium and mix thoroughly.

Solvent Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the assay medium without the compound.

Visualization of Pathways and Workflows
SRX246 Mechanism of Action: V1a Receptor Signaling
Pathway
SRX246 acts as an antagonist at the vasopressin 1a (V1a) receptor, which is a G-protein

coupled receptor (GPCR) that signals through the Gq/11 protein. The binding of the

endogenous ligand, arginine vasopressin (AVP), to the V1a receptor initiates a signaling

cascade that is blocked by SRX246.
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SRX246 antagonism of the V1a receptor signaling pathway.

Experimental Workflow for SRX246 Solution Preparation
The following diagram illustrates the general workflow for preparing SRX246 solutions for

laboratory use.

Start: SRX246 Powder

1. Weigh SRX246 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Prepare 10 mM Stock Solution

5. Aliquot & Store at -20°C / -80°C 6. Dilute Stock for Working Solution

In Vitro Assay In Vivo Formulation
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Workflow for preparing SRX246 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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